![molecular formula C11H14O3 B1607061 4-tert-Butyl-5-methoxy-o-benzoquinone CAS No. 36122-03-9](/img/structure/B1607061.png)
4-tert-Butyl-5-methoxy-o-benzoquinone
Overview
Description
4-tert-Butyl-5-methoxy-o-benzoquinone, also known as TMEQ or p-TBMPBQ, is a quinone molecule. It has an empirical formula of C11H14O3 and a molecular weight of 194.23 . It is a solid substance .
Physical And Chemical Properties Analysis
This compound is a solid substance . It has a melting point of 95.5-97 °C and a predicted boiling point of 295.0±40.0 °C . The predicted density is 1.08±0.1 g/cm3 . It should be stored at 2-8°C .Scientific Research Applications
Antioxidant Properties and Protection Against Mutagens
- Elevation of Hepatic Glutathione S-transferase Activities : Dietary antioxidants like 2(3)-tert-butyl-4-hydroxyanisole (BHA) have been shown to decrease levels of mutagenic metabolites of benzo(a)pyrene, suggesting a role in protection against mutagens through the elevation of glutathione S-transferase activities (Benson et al., 1978).
Cancer Research
- Initiating Activity in Two-Stage Transformation of Cells : 3-tert-Butyl-4-hydroxyanisole (3-BHA) and its metabolites, including tert-butyl-1,4-benzoquinone, have shown initiating activity in cell transformation assays, indicating a potential role in cancer research (Sakai et al., 1990).
Enzyme Inhibition
- Selective 5-Lipoxygenase Inhibitors : Studies on methylated derivatives of 2-aryl-1,4-naphthoquinone, including compounds with tert-butyl groups, have shown them to be selective 5-lipoxygenase inhibitors. This could have implications in the development of anti-inflammatory drugs (Wurm & Schwandt, 2003).
Biofilm Eradication
- Potential as a Topical Antibiofilm Agent : Tert-butyl benzoquinone, the oxidation product of tert-butyl hydroquinone, has shown potent activity against Staphylococcus aureus biofilms. This suggests its potential as a topical treatment for staphylococcal infections involving biofilms (Ooi et al., 2016).
Cell Death and Toxicity
- Induction of Cell Death in Human Monocytic Leukemia Cells : Studies have shown that tert-butylhydroquinone and its metabolite tert-butylquinone induce cell death in human monocytic leukemia U937 cells. This highlights their potential cytotoxic effects and relevance in studies related to cell death mechanisms (Okubo et al., 2003).
Safety and Hazards
Properties
IUPAC Name |
4-tert-butyl-5-methoxycyclohexa-3,5-diene-1,2-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O3/c1-11(2,3)7-5-8(12)9(13)6-10(7)14-4/h5-6H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWFFIAHHCALISQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=O)C(=O)C=C1OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40326650 | |
Record name | 4-tert-Butyl-5-methoxy-o-benzoquinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40326650 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
36122-03-9 | |
Record name | 4-tert-Butyl-5-methoxy-o-benzoquinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40326650 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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